Cas no 135245-11-3 ((2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name))
135245-11-3 structure
Product Name:(2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name)
CAS No:135245-11-3
MF:C10H16N2O6
MW:260.243843078613
CID:1237710
PubChem ID:5747901
Update Time:2025-04-20
(2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name) Chemical and Physical Properties
Names and Identifiers
-
- (2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name)
- (2S)-2-[[4-[[(1S)-1-carboxyethyl]amino]-4-oxobutanoyl]amino]propanoic acid
- N,N'-(1,4-Dioxo-1,4-butanediyl)bis-DL-alanine
- DL-Alanine, N,N'-(1,4-dioxo-1,4-butanediyl)bis-
- 135245-11-3
- BRN 5822677
- DTXSID40159288
-
- Inchi: 1S/C10H16N2O6/c1-5(9(15)16)11-7(13)3-4-8(14)12-6(2)10(17)18/h5-6H,3-4H2,1-2H3,(H,11,13)(H,12,14)(H,15,16)(H,17,18)/t5-,6-/m0/s1
- InChI Key: CDQKTSONICCRIS-WDSKDSINSA-N
- SMILES: O=C(CCC(N[C@H](C(=O)O)C)=O)N[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 260.10088
- Monoisotopic Mass: 260.10083623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 132.8
(2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name) Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
135245-11-3 ((2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name)) Related Products
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